
7-Chlorotryptophan: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Chlorotryptophan

Cat. No.: B086515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Chlorotryptophan is a halogenated derivative of the essential amino acid L-tryptophan. As a

non-proteinogenic amino acid, it serves as a valuable chiral building block in the synthesis of

complex pharmaceutical compounds and as a tool for studying tryptophan metabolism and its

derivatives.[1] The introduction of a chlorine atom at the 7-position of the indole ring imparts

unique physicochemical properties that can influence biological activity, making it a compound

of significant interest in drug discovery and biochemical research. This technical guide provides

an in-depth overview of 7-Chlorotryptophan, including its chemical identity, synthesis, and its

role in experimental research and drug development.

Chemical and Physical Properties
7-Chlorotryptophan is a solid, white to pale yellow, hygroscopic compound.[2] Its properties

are summarized in the table below.
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Property Value Reference

IUPAC Name
(2S)-2-amino-3-(7-chloro-1H-

indol-3-yl)propanoic acid
[3]

CAS Number 73945-46-7 (L-isomer) [2]

153-97-9 (DL-racemic mixture) [3][4]

Molecular Formula C₁₁H₁₁ClN₂O₂ [2][3]

Molecular Weight 238.67 g/mol [2][3]

Melting Point 290-291 °C [2]

Boiling Point 476.9 ± 45.0 °C (Predicted) [2]

Density 1.474 ± 0.06 g/cm³ (Predicted) [2]

pKa 2.21 ± 0.10 (Predicted) [2]

Solubility

Slightly soluble in aqueous

acid and water (with heating),

very slightly soluble in

methanol.

[2]

Storage
Store at 2–8 °C under inert gas

(nitrogen or argon).
[2]

Synthesis of 7-Chloro-L-tryptophan
The regioselective synthesis of 7-Chloro-L-tryptophan is most effectively achieved through

enzymatic catalysis, utilizing the flavin-dependent enzyme Tryptophan 7-halogenase (PrnA).

This enzyme facilitates the chlorination of L-tryptophan at the C7 position of the indole ring.

Enzymatic Synthesis Workflow
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Reactants & Enzyme

Reaction

Purification

L-Tryptophan

Incubation at controlled
temperature and pH

Tryptophan 7-halogenase (PrnA) FADH2, O2, Cl-

Chromatographic Separation
(e.g., HPLC)

Reaction Mixture

7-Chloro-L-tryptophan

Purified Product
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Assay Setup

Reaction & Monitoring

Analysis

Enzyme (PrnA)
Substrate (L-Tryptophan)

Cofactors (FAD, NADH, RebF, etc.)
Buffer

Incubate at optimal temperature

Collect samples at
different time points

Stop reaction
(e.g., heat inactivation)

LC-MS analysis to quantify
7-Chlorotryptophan

Determine kinetic parameters
(kcat, Km)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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